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Compound of Interest

Compound Name: HO-PEG4-Benzyl ester

Cat. No.: B8103797

In-Depth Technical Guide: HO-PEG4-Benzyl
Ester

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties and
applications of HO-PEG4-Benzyl ester, a heterobifunctional polyethylene glycol (PEG) linker.
This molecule is of significant interest in the fields of bioconjugation, drug delivery, and
particularly in the development of Proteolysis Targeting Chimeras (PROTACS).

Core Properties of HO-PEG4-Benzyl Ester

HO-PEG4-Benzyl ester is a well-defined, monodisperse PEG linker featuring a terminal
hydroxyl (-OH) group and a benzyl-protected carboxylic acid. The four ethylene glycol units
provide a hydrophilic spacer that can enhance the solubility and pharmacokinetic properties of

the conjugated molecule.

Quantitative Data Summary

The key molecular and physical properties of HO-PEG4-Benzyl ester are summarized in the
table below.
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Property Value Citation(s)
Molecular Weight 356.41 g/mol [1112113114]
Molecular Formula C1sH2807 [1]

Appearance

Colorless or Light Yellowish
Liquid

Purity

Typically 295%

Storage Conditions

-20°C for long-term storage

Application in PROTAC Development

A primary application of HO-PEG4-Benzyl ester is its use as a linker in the synthesis of
PROTACs. PROTACSs are heterobifunctional molecules that recruit a target protein to an E3
ubiquitin ligase, leading to the ubiquitination and subsequent degradation of the target protein

by the proteasome. The PEG linker serves to connect the target protein ligand to the E3 ligase

ligand, and its length and composition are critical for the formation of a stable and productive

ternary complex.

The diagram below illustrates the general workflow for utilizing a hydroxyl- and protected-acid-
terminated PEG linker, such as HO-PEG4-Benzyl ester, in the synthesis of a PROTAC.
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PROTAC Synthesis Workflow

[ HO-PEG4-Benzyl ester )

Remove Benzyl group

Step 1: Deprotection

(e.g., Hydrogenolysis)

Step 2: First Coupling

( HO-PEG4-Acid (e.g., Amide bond formation)

Attach Target Ligand

Step 3: Second Coupling

( Target Ligand-PEGA4-OH (e.g., Ether or Ester formation)

ach E3 Ligase Ligand

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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